Cas no 1443760-73-3 (5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole)

• Product Name: 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole
• CAS No: 1443760-73-3
• MF: C₈H₁₃BN₂O₂
• MW: 180.012021780014
• MDL: MFCD07777080
• CID: 2113158
• Update Time: 2023-08-04

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-Pyrazole
• 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-1H-PYRAZOLE
• 1H-Pyrazole, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole

• MDL： MFCD07777080
• Inchi： 1S/C8H13BN2O2/c1-8(2)5-12-9(13-6-8)7-3-4-10-11-7/h3-4H,5-6H2,1-2H3,(H,10,11)
• InChI Key： PYUGTGYKYNDDJU-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2)OCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Topological Polar Surface Area: 47.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters